Cas no 1038340-22-5 (2-{1-(3,4-dimethylphenyl)ethylamino}ethan-1-ol)

• Product Name: 2-{1-(3,4-dimethylphenyl)ethylamino}ethan-1-ol
• CAS No: 1038340-22-5
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5185924
• PubChem ID: 43151114
• Update Time: 2026-03-05

2-{1-(3,4-dimethylphenyl)ethylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[1-(3,4-dimethylphenyl)ethyl]amino]-
• 2-{1-(3,4-dimethylphenyl)ethylamino}ethan-1-ol

• Inchi： 1S/C12H19NO/c1-9-4-5-12(8-10(9)2)11(3)13-6-7-14/h4-5,8,11,13-14H,6-7H2,1-3H3
• InChI Key： YQTGEHRVTRFPBK-UHFFFAOYSA-N
• SMILES： C(O)CNC(C1=CC=C(C)C(C)=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 2-{1-(3,4-dimethylphenyl)ethylamino}ethan-1-ol

Professional Introduction to Compound with CAS No. 1038340-22-5 and Product Name: 2-{1-(3,4-dimethylphenyl)ethylamino}ethan-1-ol

The compound with the CAS number 1038340-22-5 and the product name 2-{1-(3,4-dimethylphenyl)ethylamino}ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered attention for its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a benzylamine moiety linked to an ethanol backbone, which suggests a versatile reactivity that could be exploited in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel psychoactive substances (NPS) that target the central nervous system (CNS). Among these, compounds that modulate neurotransmitter systems, particularly those involving dopamine and serotonin, have been extensively studied. The presence of the 3,4-dimethylphenyl group in the structure of 2-{1-(3,4-dimethylphenyl)ethylamino}ethan-1-ol suggests potential interactions with these pathways. This moiety is known to be present in several psychoactive compounds and has been associated with effects on CNS function.

One of the most compelling aspects of this compound is its potential as a precursor or intermediate in the synthesis of more complex pharmacophores. The ethanol side chain provides a reactive site for further functionalization, allowing chemists to explore various modifications that could enhance its pharmacological properties. For instance, derivatization at the amine group could lead to the formation of amides or esters, which are common functional groups in many bioactive molecules.

The study of 2-{1-(3,4-dimethylphenyl)ethylamino}ethan-1-ol has been influenced by recent advancements in computational chemistry and molecular modeling. These techniques have enabled researchers to predict the binding affinity and interaction patterns of this compound with biological targets. Preliminary simulations suggest that it may interact with proteins involved in neurotransmitter transport and signaling, making it a candidate for further investigation in the context of CNS disorders.

Moreover, the compound's structural features have implications for its pharmacokinetic profile. The presence of both lipophilic and hydrophilic regions can influence its solubility, permeability across biological membranes, and overall bioavailability. These factors are critical considerations in drug design, as they directly impact the compound's efficacy and safety. Recent studies have highlighted the importance of optimizing these parameters to improve drug candidates moving from preclinical to clinical stages.

In addition to its potential applications in CNS research, 2-{1-(3,4-dimethylphenyl)ethylamino}ethan-1-ol may also find utility in other therapeutic areas. For example, its structural motif could be adapted for use in antipsychotic or antidepressant drug development. The benzylamine core is a common scaffold in many psychotropic agents, and modifications to this core have led to several clinically relevant drugs. By leveraging existing knowledge about these structures, researchers can potentially accelerate the discovery process.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional organic synthesis techniques have been employed to construct its framework, but modern methods such as flow chemistry and catalytic processes may offer more efficient routes. These advanced techniques not only improve yield but also reduce waste, aligning with current trends toward greener chemistry. The development of sustainable synthetic strategies is essential for ensuring the long-term viability of pharmaceutical research.

As our understanding of biological systems continues to evolve, so does our approach to drug discovery. The integration of interdisciplinary approaches—combining organic chemistry, biochemistry, pharmacology, and computational science—has become increasingly important. 2-{1-(3,4-dimethylphenyl)ethylamino}ethan-1-ol exemplifies this trend by serving as a bridge between synthetic chemistry and biological application. Its study could provide insights into how structural modifications influence biological activity.

Recent publications have begun to explore the pharmacological potential of related compounds with similar structural motifs. These studies often employ high-throughput screening (HTS) methods to identify lead compounds rapidly. However, detailed mechanistic studies are still needed to fully understand how these molecules interact with their targets at a molecular level. Advances in techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are providing valuable data on binding interactions.

The regulatory landscape for new pharmaceutical entities also plays a crucial role in shaping research priorities. Given the increasing scrutiny on novel psychoactive substances, compounds like 2-{1-(3,4-dimethylphenyl)ethylamino}ethan-1-ol must be evaluated carefully for their potential risks and benefits before advancing into clinical trials. Collaboration between academic institutions and pharmaceutical companies is essential for ensuring that research remains focused on therapeutic applications rather than non-medical uses.

In conclusion,2-{1-(3,4-dimethylphenyl)ethylamino}ethan-1-ol represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for innovation across multiple therapeutic areas, particularly those involving modulation of CNS function. As our understanding of biological systems improves and synthetic methodologies evolve,this compound will likely continue to be a subject of interest for researchers seeking new pharmacological solutions.